Cas no 1261903-50-7 (5-(3-Chloro-4-methoxyphenyl)-3-trifluoromethoxyphenol)

5-(3-Chloro-4-methoxyphenyl)-3-trifluoromethoxyphenol is a specialized aromatic compound featuring a chloro-methoxy-substituted phenyl ring and a trifluoromethoxy phenol moiety. Its unique structure imparts distinct electronic and steric properties, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The presence of both chloro and trifluoromethoxy groups enhances its reactivity in cross-coupling and substitution reactions, while the methoxy group contributes to solubility and stability. This compound is particularly useful in the development of bioactive molecules due to its ability to modulate lipophilicity and metabolic resistance. High purity grades ensure consistent performance in research and industrial applications.

5-(3-Chloro-4-methoxyphenyl)-3-trifluoromethoxyphenol structure

1261903-50-7 structure

Product Name:5-(3-Chloro-4-methoxyphenyl)-3-trifluoromethoxyphenol

CAS No:1261903-50-7

MF:C₁₄H₁₀ClF₃O₃

MW:318.675613880157

MDL:MFCD18316386

CID:2762415

PubChem ID:53222109

Update Time:2025-06-13

5-(3-Chloro-4-methoxyphenyl)-3-trifluoromethoxyphenol Chemical and Physical Properties

Names and Identifiers

- 5-(3-Chloro-4-methoxyphenyl)-3-trifluoromethoxyphenol, 95%
- 1261903-50-7
- DTXSID20686683
- 3'-Chloro-4'-methoxy-5-(trifluoromethoxy)[1,1'-biphenyl]-3-ol
- MFCD18316386
- 5-(3-CHLORO-4-METHOXYPHENYL)-3-TRIFLUOROMETHOXYPHENOL
- 5-(3-Chloro-4-methoxyphenyl)-3-trifluoromethoxyphenol
- MDL： MFCD18316386
- Inchi： 1S/C14H10ClF3O3/c1-20-13-3-2-8(6-12(13)15)9-4-10(19)7-11(5-9)21-14(16,17)18/h2-7,19H,1H3
- InChI Key： JPOASSGMDJACTB-UHFFFAOYSA-N
- SMILES： ClC1=C(C=CC(=C1)C1C=C(C=C(C=1)OC(F)(F)F)O)OC

Computed Properties

Exact Mass: 318.0270564Da
Monoisotopic Mass: 318.0270564Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 21
Rotatable Bond Count: 3
Complexity: 340
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5
Topological Polar Surface Area: 38.7Å²

5-(3-Chloro-4-methoxyphenyl)-3-trifluoromethoxyphenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB322594-5 g	5-(3-Chloro-4-methoxyphenyl)-3-trifluoromethoxyphenol, 95%; .	1261903-50-7	95%	5g	€1159.00	2023-04-26
abcr	AB322594-5g	5-(3-Chloro-4-methoxyphenyl)-3-trifluoromethoxyphenol, 95%; .	1261903-50-7	95%	5g	€1159.00	2025-02-21

5-(3-Chloro-4-methoxyphenyl)-3-trifluoromethoxyphenol Related Literature

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Additional information on 5-(3-Chloro-4-methoxyphenyl)-3-trifluoromethoxyphenol

Comprehensive Overview of 5-(3-Chloro-4-methoxyphenyl)-3-trifluoromethoxyphenol (CAS No. 1261903-50-7)

5-(3-Chloro-4-methoxyphenyl)-3-trifluoromethoxyphenol (CAS No. 1261903-50-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound combines a chloro-methoxyphenyl moiety with a trifluoromethoxyphenol group, making it a subject of interest for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its electron-withdrawing and lipophilic properties, which are critical for enhancing bioavailability and target binding in medicinal chemistry.

In recent years, the demand for fluorinated compounds like 5-(3-Chloro-4-methoxyphenyl)-3-trifluoromethoxyphenol has surged, driven by their utility in developing next-generation therapeutics and crop protection agents. The trifluoromethoxy group is known to improve metabolic stability and membrane permeability, making this compound a valuable scaffold for designing enzyme inhibitors and receptor modulators. Its CAS No. 1261903-50-7 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research.

One of the most discussed topics in the context of 5-(3-Chloro-4-methoxyphenyl)-3-trifluoromethoxyphenol is its role in sustainable chemistry. With growing emphasis on green synthesis and eco-friendly processes, researchers are exploring catalytic methods to produce this compound with minimal environmental impact. The chloro and methoxy substituents offer versatile sites for further functionalization, enabling the development of derivatives with tailored properties for specific applications.

The compound's potential in central nervous system (CNS) drug development is another hot topic. Its ability to cross the blood-brain barrier (BBB) due to its lipophilic trifluoromethoxy group makes it a candidate for treating neurological disorders. Searches for "CNS-active fluorinated compounds" and "BBB-penetrating molecules" often lead to discussions about 5-(3-Chloro-4-methoxyphenyl)-3-trifluoromethoxyphenol and its analogs.

From an analytical perspective, CAS No. 1261903-50-7 is characterized using advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent quality standards required for preclinical studies. The chloro and methoxy groups produce distinct spectral signatures, facilitating precise identification and quantification.

In summary, 5-(3-Chloro-4-methoxyphenyl)-3-trifluoromethoxyphenol (CAS No. 1261903-50-7) represents a versatile and high-value compound in modern chemistry. Its applications span pharmaceuticals, agrochemicals, and material science, aligning with trends like fluorine chemistry and sustainable synthesis. As research progresses, this compound is poised to play a pivotal role in addressing challenges in drug development and environmental sustainability.